Cas no 2030748-32-2 (Methyl 2-(3-chlorophenyl)-2-(piperazin-1-yl)acetate dihydrochloride)

• Product Name: Methyl 2-(3-chlorophenyl)-2-(piperazin-1-yl)acetate dihydrochloride
• CAS No: 2030748-32-2
• MF: C₁₃H₁₉Cl₃N₂O₂
• MW: 341.661160707474
• CID: 5562569
• PubChem ID: 121667744
• Update Time: 2025-08-02

Methyl 2-(3-chlorophenyl)-2-(piperazin-1-yl)acetate dihydrochloride Chemical and Physical Properties

Names and Identifiers

• AKOS026820630
• methyl 2-(3-chlorophenyl)-2-(piperazin-1-yl)acetate dihydrochloride
• EN300-39857378
• 2030748-32-2
• Methyl 2-(3-chlorophenyl)-2-(piperazin-1-yl)acetate dihydrochloride

• Inchi： 1S/C13H17ClN2O2.2ClH/c1-18-13(17)12(16-7-5-15-6-8-16)10-3-2-4-11(14)9-10;;/h2-4,9,12,15H,5-8H2,1H3;2*1H
• InChI Key： LETVJKUQWBWNJI-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(C(=O)OC)N1CCNCC1.Cl.Cl

Computed Properties

• Exact Mass: 340.051211g/mol
• Monoisotopic Mass: 340.051211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6Ų

Additional information on Methyl 2-(3-chlorophenyl)-2-(piperazin-1-yl)acetate dihydrochloride

Methyl 2-(3-chlorophenyl)-2-(piperazin-1-yl)acetate Dihydrochloride: A Comprehensive Overview

Methyl 2-(3-chlorophenyl)-2-(piperazin-1-yl)acetate dihydrochloride is a compound with the CAS number 2030748-32-2. This compound has garnered significant attention in the fields of pharmacology and organic chemistry due to its unique structural properties and potential therapeutic applications. The molecule consists of a methyl group attached to an acetate moiety, which is further substituted with a 3-chlorophenyl group and a piperazine ring. The presence of these functional groups contributes to its diverse chemical and biological properties.

The 3-chlorophenyl group plays a crucial role in modulating the electronic properties of the molecule, while the piperazine ring introduces nitrogen atoms that can participate in hydrogen bonding and other non-covalent interactions. These features make the compound a promising candidate for drug design, particularly in the development of agents targeting specific biological pathways. Recent studies have highlighted its potential as a GABA receptor agonist, which could be beneficial in treating conditions such as epilepsy and anxiety disorders.

The synthesis of methyl 2-(3-chlorophenyl)-2-(piperazin-1-yl)acetate dihydrochloride involves a multi-step process that includes nucleophilic substitution, acetylation, and protonation steps. Researchers have optimized these steps to improve yield and purity, ensuring that the compound meets the rigorous standards required for pharmaceutical applications. The dihydrochloride salt form is particularly advantageous due to its enhanced solubility in aqueous media, which facilitates its use in both preclinical and clinical settings.

In terms of pharmacokinetics, studies have demonstrated that this compound exhibits moderate absorption rates when administered orally, with bioavailability being influenced by factors such as formulation and dosing frequency. Its metabolism primarily occurs in the liver via cytochrome P450 enzymes, leading to the formation of several metabolites that retain some pharmacological activity. This characteristic underscores the need for careful monitoring in patients with hepatic impairment.

The therapeutic potential of methyl 2-(3-chlorophenyl)-2-(piperazin-1-yl)acetate dihydrochloride has been explored in various preclinical models. For instance, it has shown efficacy in reducing seizures in rodent models of epilepsy, suggesting its potential as an antiepileptic drug. Additionally, its ability to modulate GABAergic signaling makes it a candidate for treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding affinity towards GABA receptors and other related targets. Such computational approaches are expected to play a pivotal role in refining the structure of this compound to enhance its therapeutic index.

In conclusion, methyl 2-(3-chlorophenyl)-2-(piperazin-1-yl)acetate dihydrochloride represents a compelling example of how structural modifications can lead to compounds with significant therapeutic potential. With ongoing research focusing on optimizing its pharmacokinetic profile and expanding its application scope, this compound holds promise for addressing unmet medical needs in various therapeutic areas.